![molecular formula C13H17ClN2O2 B4744648 N'-(4-chloro-2-methylphenyl)-N,N-diethylethanediamide](/img/structure/B4744648.png)
N'-(4-chloro-2-methylphenyl)-N,N-diethylethanediamide
Overview
Description
N-(4-chloro-2-methylphenyl)-N,N-diethylethanediamide, commonly known as acetochlor, is a selective herbicide widely used in agriculture to control weeds in maize, soybean, and other crops. This compound belongs to the chloroacetanilide family of herbicides and has been extensively studied for its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
Acetochlor works by inhibiting the synthesis of fatty acids in susceptible plants, leading to their death. The compound is absorbed by the roots and leaves of the plants and transported to the meristematic tissues, where it interferes with the activity of the enzyme acetyl-CoA carboxylase, which is essential for fatty acid synthesis.
Biochemical and Physiological Effects
Acetochlor has been shown to affect various biochemical and physiological processes in plants and animals. In plants, it can cause oxidative stress, membrane damage, and disruption of photosynthesis and respiration. In animals, it can affect the liver, kidneys, and reproductive system, and cause oxidative stress and DNA damage.
Advantages and Limitations for Lab Experiments
Acetochlor has several advantages as a research tool. It is a relatively stable compound that can be easily synthesized and purified. It is also commercially available and affordable. However, acetochlor has some limitations as well. It is a toxic compound that requires careful handling and disposal. It can also interfere with other biochemical and physiological processes in the experimental system, leading to potential artifacts and confounding effects.
Future Directions
There are several future directions for research on acetochlor. One area of interest is the development of new synthetic methods that are more efficient and environmentally friendly. Another area is the investigation of the molecular mechanisms of acetochlor toxicity in plants and animals, which can help identify potential targets for herbicide resistance and toxicity mitigation. Finally, there is a need for more studies on the fate and transport of acetochlor in soil and water systems, which can inform the development of sustainable agricultural practices.
Scientific Research Applications
Acetochlor has been used in various scientific studies to investigate its potential applications in different fields. For example, it has been used as a model compound to study the degradation and transformation of chloroacetanilide herbicides in soil and water systems. Acetochlor has also been used as a tool to investigate the role of oxidative stress in the toxicity of herbicides in plants and animals.
Properties
IUPAC Name |
N-(4-chloro-2-methylphenyl)-N',N'-diethyloxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN2O2/c1-4-16(5-2)13(18)12(17)15-11-7-6-10(14)8-9(11)3/h6-8H,4-5H2,1-3H3,(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDNUJFZMFNOGAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C(=O)NC1=C(C=C(C=C1)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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